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Compound of Interest

Compound Name: 2-Isopropylpyridine

Cat. No.: B1293918

Introduction

2-Isopropylpyridine (CAS No: 644-98-4), a substituted pyridine derivative, serves as a
valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility in
research and development necessitates a thorough understanding of its safety profile to ensure
proper handling, storage, and emergency response. This technical guide provides an in-depth
summary of the critical safety information derived from its Safety Data Sheet (SDS), tailored for
researchers, scientists, and drug development professionals. The data is presented to facilitate
risk assessment and the implementation of appropriate safety protocols in a laboratory or
manufacturing setting.

Physical and Chemical Properties

Understanding the physicochemical properties of 2-Isopropylpyridine is fundamental to its
safe handling. It is a flammable liquid with a distinct odor, and its vapors can form explosive
mixtures with air.[2][3] Key quantitative data are summarized below.
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Property Value Source(s)
Molecular Formula CsH11N [4115][6]
Molecular Weight 121.18 g/mol [41[5]
Appearance Colorless clear liquid [7]

Boiling Point 156 - 160 °C [41051[7]
Melting Point -141 °C [4][5][7]
Flash Point ~23°C (73 °F) [718]

Density / Specific Gravity

0.912 - 0.937 g/cm3 at 25 °C

[417]

Refractive Index

1.488 - 1.494 at 20 °C

[7]

Vapor Pressure

3.2+ 0.2 mmHg at 25 °C

[8]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether); insoluble

in water.

[1]

Hazard Identification and Classification

2-Isopropylpyridine is classified as a hazardous substance under the Globally Harmonized

System (GHS). It is a flammable liquid and is harmful if swallowed, inhaled, or in contact with

skin.[2][6][8]
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Hazard Class GHS Category Hazard Statement Signal Word
H225: Highly
flammable liquid and
Flammable Liquids Category 2/ 3 vapour / H226: Danger / Warning
Flammable liquid and
vapour
- H302: Harmful if _
Acute Toxicity, Oral Category 4 Warning
swallowed
o H312: Harmful in ]
Acute Toxicity, Dermal  Category 4 ] ] Warning
contact with skin
Acute Toxicity, H332: Harmful if ]
) Category 4 ) Warning
Inhalation inhaled
Skin H315: Causes skin _
) o Category 2 o Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious )
o Category 2A L Warning
Damage/Irritation eye irritation
Specific Target Organ H335: May cause ]
o Category 3 ) o Warning
Toxicity respiratory irritation

Toxicological Information

The primary toxicological concerns are acute effects following oral, dermal, or inhalation

exposure.[6] While the available SDSs classify the substance into toxicity categories, they do

not provide specific quantitative data such as LD50 or LC50 values, noting them as "Not

Available".[2]
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Exposure Route GHS Classification Health Effects

Category 4: Harmful if ) )
Oral Harmful upon ingestion.[1][6]
swallowed

) Harmful if absorbed through
Category 4: Harmful in contact ) o
Dermal ] ] the skin; causes skin irritation.
with skin
[1]9]

Vapors may cause respiratory

Inhalation Category 4: Harmful if inhaled S
irritation.[1][9]

] Direct contact can cause
Category 2A: Causes serious ] o ]
Eye Contact o serious irritation, characterized
eye irritation ]
by redness and tearing.[2][9]

The Safety Data Sheets used as sources for this guide summarize the results of toxicological
studies but do not contain the detailed experimental protocols. A standard protocol for
determining acute oral toxicity (e.g., consistent with OECD Guideline 423) would typically
involve the administration of specific, graduated doses of 2-Isopropylpyridine to a cohort of
laboratory animals (e.g., rats). The methodology would detail the animal model, housing
conditions, administration vehicle and route, dose levels, and the duration of the observation
period (typically 14 days). Key endpoints would include the monitoring of clinical signs of
toxicity, body weight changes, and gross pathological examinations, leading to the statistical
determination of an LD50 value. Similar standardized protocols exist for dermal and inhalation

toxicity studies.

Emergency Procedures and Exposure Controls

Effective emergency response is critical when working with 2-Isopropylpyridine. The following
sections and diagrams outline the recommended procedures for first aid and accidental
releases.

A logical workflow for first aid response is essential to mitigate harm following accidental
exposure. The appropriate actions vary depending on the route of contact.
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Exposure to
2-Isopropylpyridine Occurs

Inhalation Skin/Hair Contact Eye Contact l Ingestion

A\

Remove person to fresh air. Take off immediately all
Keep comfortable for breathing. contaminated clothing.

\A

Rinse mouth.
Give a glass of water.

Rinse cautiously with water
for several minutes.

Call a POISON CENTER or doctor Rinse skin with water or shower.
if you feel unwell. Wash with soap if available.

Remove contact lenses,
if present and easy to do.

Immediately call a
POISON CENTER or doctor.

Get medical advice/attention
if skin irritation occurs.

Continue rinsing. Get medical
advice if eye irritation persists.

Click to download full resolution via product page

First Aid Workflow for 2-Isopropylpyridine Exposure.

In the event of a spill, a systematic approach is required to ensure personnel safety and
environmental protection. The flammability of the material is a primary concern.[2]
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2-1sopropylpyridine
Spill Detected

IMMEDIATELY:
Remove All Ignition Sources
(Heat, Sparks, Open Flames)

l

Ensure Adequate Ventilation
& Evacuate Unnecessary Personnel

l

Wear appropriate Personal
Protective Equipment (PPE)

Prevent spill from entering
sewers and watercourses.

Contain & Absorb Spill with
Inert, Non-Combustible Material
(e.g., Vermiculite, Sand, Earth)

Use Non-Sparking Tools to
Collect Absorbed Material

Place residue in a sealed,
labeled container for
flammable waste.

Dispose of waste according
to local, state, and federal regulations.

Click to download full resolution via product page

Workflow for 2-Isopropylpyridine Spill Response.
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Safe Handling and Storage

Adherence to proper handling and storage protocols is the most effective way to prevent

exposure and accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[8]

Keep away from all sources of ignition, including heat, sparks, open flames, and hot
surfaces.[2]

Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[2][10]

Use only non-sparking tools and explosion-proof electrical equipment.[2][3]
Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[2]

Wear appropriate personal protective equipment (PPE), such as chemical-resistant gloves,
safety goggles, and flame-retardant clothing.[2][10]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage:

Store in a cool, dry, well-ventilated area designated for flammable liquids.[2][11]
Keep containers tightly closed when not in use.[2]
Store away from incompatible materials, such as strong oxidizing agents and acids.[3][8]

Ensure the storage area has adequate fire suppression systems, such as alcohol-resistant
foam or dry chemical extinguishers.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Safety Data for 2-
Isopropylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293918#2-isopropylpyridine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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